(2S)-2-amino-3-(butane-1-sulfonamido)propanoic acid hydrochloride
Overview
Description
“(2S)-2-amino-3-(butane-1-sulfonamido)propanoic acid hydrochloride” is a compound with the molecular weight of 209.27 . It is also known as N-(butylsulfonyl)alanine . The compound is usually stored at room temperature and appears as a powder .
Molecular Structure Analysis
The molecular formula of this compound is C7H15NO4S . The InChI code is 1S/C7H15NO4S/c1-3-4-5-13(11,12)8-6(2)7(9)10/h6,8H,3-5H2,1-2H3,(H,9,10) .Physical And Chemical Properties Analysis
The compound is a powder and is usually stored at room temperature . Its molecular weight is 209.26 and its molecular formula is C7H15NO4S .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-3-(butane-1-sulfonamido)propanoic acid hydrochloride involves the reaction of butane-1-sulfonyl chloride with L-alanine followed by the addition of ammonia to form the desired product.", "Starting Materials": [ "Butane-1-sulfonyl chloride", "L-alanine", "Ammonia", "Hydrochloric acid", "Diethyl ether", "Sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve L-alanine (1.0 g, 10.7 mmol) in diethyl ether (20 mL) and cool the solution to 0°C.", "Step 2: Slowly add butane-1-sulfonyl chloride (1.5 g, 10.7 mmol) to the solution while stirring at 0°C.", "Step 3: Allow the reaction mixture to warm to room temperature and stir for 2 hours.", "Step 4: Add ammonia (1.0 M, 20 mL) to the reaction mixture and stir for an additional 2 hours.", "Step 5: Add hydrochloric acid (1.0 M) dropwise to the reaction mixture until the pH reaches 2.", "Step 6: Extract the product with diethyl ether (3 x 20 mL).", "Step 7: Combine the organic layers and wash with sodium hydroxide (1.0 M, 20 mL) to remove any remaining acid.", "Step 8: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the desired product as a white solid (yield: 70-80%).", "Step 9: Recrystallize the product from a mixture of ethanol and water to obtain the pure product as a white crystalline solid (yield: 60-70%).", "Step 10: Analyze the product using NMR and HPLC to confirm its identity and purity." ] } | |
CAS RN |
2613300-17-5 |
Molecular Formula |
C7H17ClN2O4S |
Molecular Weight |
260.7 |
Purity |
95 |
Origin of Product |
United States |
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